Cas no 310444-98-5 (Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate)
310444-98-5 structure
Product Name:Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate
CAS No:310444-98-5
MF:C13H20N2O4
MW:268.308903694153
CID:1084697
PubChem ID:53760278
Update Time:2025-04-20
Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate
- 1-amino-3-propanethiol
- 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
- 1-Amino-3-propylpyrrole-2,4-dicarboxylic Acid Diethyl Ester
- 1-mercapto-3-aminopropane
- 1-Propanethiol, 3-amino-
- 3-Aminopropane
- 3-amino-propanethiol
- 3-Aminopropanethiol
- 3-Mercaptopropylamine
- EINECS 207-326-4
- homocysteamine
- Mercaptopropylamine
- thiopropylamine
- SCHEMBL4050021
- 310444-98-5
- 2,4-diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate
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- Inchi: 1S/C13H20N2O4/c1-4-7-9-10(12(16)18-5-2)8-15(14)11(9)13(17)19-6-3/h8H,4-7,14H2,1-3H3
- InChI Key: DHJFMUPNQKBJTG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C(C(=O)OCC)=CN1N)CCC)=O
Computed Properties
- Exact Mass: 268.14230712g/mol
- Monoisotopic Mass: 268.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 83.6Ų
Diethyl 1-amino-3-propyl-1H-pyrrole-2,4-dicarboxylate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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